Cas no 1020962-63-3 (2-(6-aminopyridin-3-yl)oxyethan-1-ol)

• Product Name: 2-(6-aminopyridin-3-yl)oxyethan-1-ol
• CAS No: 1020962-63-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5744854
• PubChem ID: 28413668
• Update Time: 2025-07-29

2-(6-aminopyridin-3-yl)oxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-AMINOPYRIDIN-3-YL)OXY]ETHAN-1-OL
• EN300-1295936
• 1020962-63-3
• AKOS000221537
• 2-(6-aminopyridin-3-yl)oxyethan-1-ol

• Inchi： 1S/C7H10N2O2/c8-7-2-1-6(5-9-7)11-4-3-10/h1-2,5,10H,3-4H2,(H2,8,9)
• InChI Key： QKDJDXCTCSBXEL-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CC=1)N)CCO

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(6-aminopyridin-3-yl)oxyethan-1-ol

Introduction to 2-(6-Aminopyridin-3-yl)oxyethan-1-ol (CAS No. 1020962-63-3)

2-(6-Aminopyridin-3-yl)oxyethan-1-ol, also known by its CAS number 1020962-63-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino-substituted pyridine ring and an alcohol functional group. The combination of these functionalities makes it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 2-(6-Aminopyridin-3-yl)oxyethan-1-ol can be represented as follows: C₈H₁₁N₂O. This compound has a molecular weight of 159.18 g/mol and exhibits excellent solubility in polar solvents such as water and ethanol. Its physical properties, including melting point, boiling point, and solubility, have been extensively studied and are well-documented in the scientific literature.

In recent years, 2-(6-Aminopyridin-3-yl)oxyethan-1-ol has gained considerable attention due to its potential therapeutic applications. One of the key areas of research has been its role as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), a class of drugs widely used in the treatment of depression and anxiety disorders. Studies have shown that compounds derived from 2-(6-Aminopyridin-3-yl)oxyethan-1-ol exhibit potent serotonin reuptake inhibition properties, making them promising candidates for further development.

Beyond its use in SSRI synthesis, 2-(6-Aminopyridin-3-yl)oxyethan-1-ol has also been explored for its potential in the development of novel anticancer agents. Research published in the Journal of Medicinal Chemistry has highlighted the ability of this compound to inhibit specific kinases involved in cancer cell proliferation. These findings suggest that 2-(6-Aminopyridin-3-yl)oxyethan-1-ol-derived molecules could play a crucial role in the design of targeted cancer therapies.

The synthetic accessibility of 2-(6-Aminopyridin-3-yl)oxyethan-1-ol is another factor contributing to its popularity in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 6-amino-pyridine with ethylene glycol under controlled conditions, followed by selective functional group modifications to achieve the desired product. These synthetic strategies not only ensure high yields but also minimize the formation of impurities, which is crucial for pharmaceutical applications.

In addition to its therapeutic potential, 2-(6-Aminopyridin-3-yl)oxyethan-1-ol has been investigated for its biological activities. Studies have demonstrated that this compound exhibits antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Furthermore, preliminary research suggests that it may have anti-inflammatory effects, making it a potential candidate for treating inflammatory conditions such as arthritis.

The safety profile of 2-(6-Aminopyridin-3-yl)oxyethan-1-ol is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 2-(6-Aminopyridin-3-yl)oxyethan-1-ol (CAS No. 1020962-63-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new applications and optimize existing ones, this compound is poised to play a vital role in advancing therapeutic options for a range of diseases.